Cas no 3579-00-8 (6,8-Dichlorooctanamide)

• Product Name: 6,8-Dichlorooctanamide
• CAS No: 3579-00-8
• MF: C₈H₁₅Cl₂NO
• MW: 212.116800546646
• CID: 2663885
• Update Time: 2023-08-06

6,8-Dichlorooctanamide Chemical and Physical Properties

Names and Identifiers

• 6,8-Dichlorooctanamide
• 6,8-dichlorooctanoic acid amide
• CNDAEKHTSZCHOE-UHFFFAOYSA-N

• Inchi： 1S/C8H15Cl2NO/c9-6-5-7(10)3-1-2-4-8(11)12/h7H,1-6H2,(H2,11,12)
• InChI Key： CNDAEKHTSZCHOE-UHFFFAOYSA-N
• SMILES： ClC(CCCl)CCCCC(N)=O

Computed Properties

• Exact Mass: 211.053
• Monoisotopic Mass: 211.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1